Cas no 469904-11-8 (4-(4-(Methoxycarbonyl)benzoyl)benzoic acid)

• Product Name: 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid
• CAS No: 469904-11-8
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• CID: 4937978
• Update Time: 2025-07-22

4-(4-(Methoxycarbonyl)benzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid

• Inchi： 1S/C16H12O5/c1-21-16(20)13-8-4-11(5-9-13)14(17)10-2-6-12(7-3-10)15(18)19/h2-9H,1H3,(H,18,19)
• InChI Key： YUMIHVNVNFGCPW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 284.06847348 g/mol
• Monoisotopic Mass: 284.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.7
• Molecular Weight: 284.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid

Comprehensive Overview of 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid (CAS No. 469904-11-8): Properties, Applications, and Industry Trends

4-(4-(Methoxycarbonyl)benzoyl)benzoic acid (CAS No. 469904-11-8) is a specialized organic compound with a molecular formula of C₁₆H₁₂O₅. This aromatic carboxylic acid derivative features a methoxycarbonyl functional group, making it a versatile intermediate in pharmaceutical and material science research. Its unique structure combines a benzoyl moiety with a benzoic acid backbone, enabling diverse chemical modifications. The compound's molecular weight of 284.26 g/mol and precise structural configuration contribute to its growing relevance in high-value applications.

In recent years, the demand for functionalized benzoic acid derivatives like 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid has surged due to their role in drug discovery and advanced material synthesis. Researchers frequently search for "CAS 469904-11-8 solubility" or "synthetic routes for methoxycarbonyl benzoic acids," reflecting strong interest in its physicochemical properties and production methods. The compound's melting point (typically 180-185°C) and solubility profile (soluble in polar organic solvents like DMSO and methanol) make it particularly valuable for organic synthesis applications.

The pharmaceutical industry extensively utilizes 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid as a building block for active pharmaceutical ingredients (APIs). Its bifunctional nature allows for selective reactions at either the carboxylic acid or ester group, enabling the creation of diverse molecular architectures. Current research trends, often queried as "CAS 469904-11-8 in drug development," highlight its potential in designing targeted therapeutics for metabolic disorders and inflammatory conditions. The compound's structural similarity to various biologically active molecules enhances its importance in medicinal chemistry.

Material science applications of 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid are gaining attention, particularly in the development of specialty polymers and liquid crystal materials. Searches for "benzoic acid derivatives for advanced materials" frequently reference this compound due to its ability to modify polymer backbones and influence material properties. The methoxycarbonyl group serves as a protected carboxylic acid functionality that can be selectively deprotected, offering precise control over polymer architecture during synthesis.

Quality control of CAS 469904-11-8 involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. Industry professionals often inquire about "purity standards for 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid" and "analytical methods for benzoic acid derivatives," underscoring the need for reliable characterization data. The compound typically requires storage under ambient conditions in tightly sealed containers to maintain stability, with recommended shelf life of 24 months when properly handled.

Environmental and safety considerations for 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid follow standard laboratory safety protocols. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's biodegradability and ecotoxicological profile are subjects of ongoing research, with many scientists searching for "environmental impact of aromatic carboxylic acids" to address sustainability concerns in chemical manufacturing.

The global market for 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid reflects broader trends in fine chemicals and pharmaceutical intermediates. Market analysts frequently examine "CAS 469904-11-8 suppliers" and "price trends for functionalized benzoic acids" as indicators of industry dynamics. With increasing emphasis on custom synthesis and contract manufacturing, this compound has become a strategic material for companies specializing in high-performance chemicals.

Future research directions for CAS 469904-11-8 include exploration of its catalytic applications and potential in green chemistry processes. Emerging search terms like "benzoic acid derivatives in sustainable chemistry" and "organocatalysts from aromatic esters" suggest growing interest in environmentally friendly applications. The compound's structural versatility positions it as a valuable tool for developing novel synthetic methodologies that align with green chemistry principles.

In conclusion, 4-(4-(Methoxycarbonyl)benzoyl)benzoic acid (CAS No. 469904-11-8) represents an important chemical intermediate with diverse applications across multiple industries. Its unique chemical properties, combined with growing interest in specialty chemicals and pharmaceutical building blocks, ensure its continued relevance in scientific research and industrial applications. As innovation in organic synthesis and material science progresses, this compound will likely find new applications that further expand its commercial and scientific importance.